Cas no 866847-23-6 (N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanamide)

• Product Name: N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanamide
• CAS No: 866847-23-6
• MF: C₂₃H₂₅N₃O₄S₂
• MW: 471.592303037643
• CID: 6441758
• Update Time: 2025-07-01

N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanamide
• Butanamide, 2-[[1,6-dihydro-5-[(4-methylphenyl)sulfonyl]-6-oxo-2-pyrimidinyl]thio]-N-(4-ethylphenyl)-

• Inchi： 1S/C23H25N3O4S2/c1-4-16-8-10-17(11-9-16)25-21(27)19(5-2)31-23-24-14-20(22(28)26-23)32(29,30)18-12-6-15(3)7-13-18/h6-14,19H,4-5H2,1-3H3,(H,25,27)(H,24,26,28)
• InChI Key： WOGMDIQBWWXHDE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)C(SC1NC(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=CN=1)CC

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 5.05±0.50(Predicted)

Additional information on N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanamide

N-(4-Ethylphenyl)-2-{5-(4-Methylbenzenesulfonyl)-6-Oxo-1,6-Dihydropyrimidin-2-Ylsulfanyl}Butanamide: A Comprehensive Overview

The compound N-(4-Ethylphenyl)-2-{5-(4-Methylbenzenesulfonyl)-6-Oxo-1,6-Dihydropyrimidin-2-Ylsulfanyl}Butanamide (CAS No. 866847-23-6) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyrimidine ring, a sulfonamide group, and an alkyl chain, all of which contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of the sulfonamide group in this compound further enhances its bioavailability and stability, making it a promising candidate for therapeutic applications. Researchers have also explored the role of N-(4-Ethylphenyl) groups in modulating the pharmacokinetic properties of molecules, which could be crucial for optimizing drug delivery systems.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including Suzuki coupling and Stille coupling. These methods allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product. The use of 4-Methylbenzenesulfonyl groups as protecting agents has been shown to improve the efficiency of these reactions, making the synthesis more scalable for industrial applications.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively inhibit cyclooxygenase-2 (COX-2), a enzyme associated with pain and inflammation. This makes it a strong candidate for the development of novel anti-inflammatory drugs. Additionally, its ability to modulate signal transduction pathways suggests potential applications in treating chronic diseases such as arthritis and neurodegenerative disorders.

From a materials science perspective, the compound's structural integrity and thermal stability make it suitable for use in advanced polymer systems. Its ability to form stable cross-links with other organic molecules could lead to the development of high-performance materials for aerospace and electronics industries. Researchers are currently exploring its potential as a building block for creating self-healing polymers, which could revolutionize the field of material engineering.

Looking ahead, the versatility of N-(4-Ethylphenyl)-2-{5-(4-Methylbenzenesulfonyl)-6-Oxo-1,6-Dihydropyrimidin-2-Ylsulfanyl}Butanamide opens up numerous avenues for further research. Its application in drug delivery systems, as well as its role in green chemistry initiatives, are areas that warrant closer examination. By leveraging cutting-edge technologies such as machine learning and artificial intelligence, scientists can further optimize its properties to meet the evolving needs of modern medicine and industry.

In conclusion, CAS No. 866847-23-6 represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure, coupled with its diverse functional groups, positions it as a key player in both therapeutic development and materials innovation. As research continues to uncover its full potential, this compound is poised to make a lasting impact on science and technology.